Cas no 1261824-88-7 (3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid)
1261824-88-7 structure
Product Name:3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid
CAS No:1261824-88-7
MF:C14H8F4O2
MW:284.205738067627
CID:1222990
PubChem ID:53211749
Update Time:2025-04-20
3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid
- 2-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
- 3-Fluoro-4-(2-trifluoromethylphenyl)benzoic acid, 95%
- MFCD18321732
- 2-Fluoro-2'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
- 1261824-88-7
- A1-68116
- AKOS012095469
- 3-FLUORO-4-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- DTXSID90681448
-
- Inchi: 1S/C14H8F4O2/c15-12-7-8(13(19)20)5-6-10(12)9-3-1-2-4-11(9)14(16,17)18/h1-7H,(H,19,20)
- InChI Key: BCDCXWKPZVWVOQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 284.04604214g/mol
- Monoisotopic Mass: 284.04604214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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